Cas no 2138436-86-7 (3-Pyrrolidinol, 3-(aminomethyl)-1-[(1-methylethyl)sulfonyl]-)

• Product Name: 3-Pyrrolidinol, 3-(aminomethyl)-1-[(1-methylethyl)sulfonyl]-
• CAS No: 2138436-86-7
• MF: C₈H₁₈N₂O₃S
• MW: 222.305120944977
• CID: 5301458
• Update Time: 2025-07-20

3-Pyrrolidinol, 3-(aminomethyl)-1-[(1-methylethyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinol, 3-(aminomethyl)-1-[(1-methylethyl)sulfonyl]-

• Inchi： 1S/C8H18N2O3S/c1-7(2)14(12,13)10-4-3-8(11,5-9)6-10/h7,11H,3-6,9H2,1-2H3
• InChI Key： PXXVYYXKCZOZCD-UHFFFAOYSA-N
• SMILES： N1(S(C(C)C)(=O)=O)CCC(CN)(O)C1

Additional information on 3-Pyrrolidinol, 3-(aminomethyl)-1-[(1-methylethyl)sulfonyl]-

Comprehensive Overview of 3-Pyrrolidinol, 3-(aminomethyl)-1-[(1-methylethyl)sulfonyl]- (CAS No. 2138436-86-7)

The compound 3-Pyrrolidinol, 3-(aminomethyl)-1-[(1-methylethyl)sulfonyl]- (CAS No. 2138436-86-7) is a specialized organic molecule with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a pyrrolidine core modified with an aminomethyl group and a sulfonyl substituent, makes it a valuable intermediate in drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in targeting neurological and metabolic disorders, aligning with current trends in precision medicine and small-molecule therapeutics.

In recent years, the demand for sulfonamide derivatives and heterocyclic compounds has surged, driven by their versatility in medicinal chemistry. The presence of the isopropylsulfonyl group in 3-Pyrrolidinol, 3-(aminomethyl)-1-[(1-methylethyl)sulfonyl]- enhances its stability and bioavailability, making it a promising candidate for further study. This compound is often discussed in forums and publications focusing on drug design and structure-activity relationships (SAR), reflecting its relevance in modern research.

One of the key advantages of 3-Pyrrolidinol, 3-(aminomethyl)-1-[(1-methylethyl)sulfonyl]- is its potential role in addressing neurodegenerative diseases, a hot topic in biomedical research. The aminomethyl moiety may interact with neurotransmitter systems, offering avenues for developing novel treatments for conditions like Alzheimer's and Parkinson's disease. Additionally, its sulfonyl group could contribute to enzyme inhibition, a mechanism explored in therapies for diabetes and cancer.

From a synthetic chemistry perspective, the compound's CAS No. 2138436-86-7 is frequently searched in databases like SciFinder and Reaxys, highlighting its importance in academic and industrial labs. Its synthesis often involves multi-step reactions, including N-sulfonylation and reductive amination, techniques widely used in organic synthesis. Researchers are also investigating greener methods to produce this compound, aligning with the growing emphasis on sustainable chemistry and green synthesis.

The physicochemical properties of 3-Pyrrolidinol, 3-(aminomethyl)-1-[(1-methylethyl)sulfonyl]- are another area of interest. Its solubility, melting point, and stability under various conditions are critical for formulation and storage. These parameters are often queried in search engines by chemists and pharmacologists, underscoring the need for detailed technical data. The compound's logP and pKa values are particularly relevant for predicting its behavior in biological systems.

In the context of high-throughput screening (HTS), 3-Pyrrolidinol, 3-(aminomethyl)-1-[(1-methylethyl)sulfonyl]- has shown promise as a scaffold for generating diverse libraries of bioactive molecules. This aligns with the pharmaceutical industry's focus on fragment-based drug discovery (FBDD), where small, modular compounds are used to build potent inhibitors. The compound's structural features make it a versatile building block for such applications.

Another trending topic in which this compound is relevant is artificial intelligence (AI) in drug discovery. Computational models and machine learning algorithms are increasingly used to predict the bioactivity of molecules like 3-Pyrrolidinol, 3-(aminomethyl)-1-[(1-methylethyl)sulfonyl]-. Searches for "AI-driven SAR" and "predictive modeling in chemistry" often intersect with discussions about such compounds, reflecting their role in cutting-edge research.

Finally, the safety and handling of 3-Pyrrolidinol, 3-(aminomethyl)-1-[(1-methylethyl)sulfonyl]- are frequently queried by laboratory professionals. While not classified as hazardous, proper storage and handling protocols are essential to maintain its integrity. This aspect is particularly important for good laboratory practice (GLP) and quality control (QC) in research settings.

In summary, 3-Pyrrolidinol, 3-(aminomethyl)-1-[(1-methylethyl)sulfonyl]- (CAS No. 2138436-86-7) is a compound of growing importance in pharmaceutical and chemical research. Its unique structure, potential therapeutic applications, and relevance to modern trends like AI-driven drug discovery and sustainable chemistry make it a subject of ongoing interest. As research progresses, this molecule is likely to play a pivotal role in the development of next-generation therapeutics.